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A Comparative Guide to Water Shedding Angles on Fluorinated Surfaces

For researchers and professionals in materials science and drug development, the ability of a

surface to shed water is a critical performance attribute. This is particularly true for applications

requiring self-cleaning properties, resistance to biofouling, and precise fluid handling.

Fluorinated surfaces are renowned for their low surface energy and consequent hydrophobicity.

However, a high static contact angle alone does not guarantee efficient water shedding. The

dynamic behavior—how easily a water droplet moves across the surface—is quantified by the

water shedding angle.

This guide provides an in-depth comparison of water shedding angles on various fluorinated

surfaces. We will delve into the fundamental principles governing this behavior, present a

comparative analysis of common fluorinated materials with supporting data, and provide a

standardized protocol for measurement to ensure scientific rigor in your own evaluations.

Understanding Water Shedding: Beyond the Static
Contact Angle
While the static contact angle (SCA) is a primary measure of a surface's hydrophobicity, it

describes a droplet at rest. The water shedding angle characterizes a droplet in motion and is

crucial for predicting real-world performance. This dynamic property is typically described by

two related, but distinct, measurements:
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Sliding Angle (SA): The angle of inclination at which a water droplet begins to slide down a

surface. This is relevant for a wide range of hydrophobic surfaces where the droplet may

deform and slide rather than roll.[1]

Roll-off Angle (RA): The angle of inclination at which a droplet, typically maintaining a near-

spherical shape, begins to roll off a surface. This term is most accurately applied to

superhydrophobic surfaces (SCA >150°), where adhesion between the droplet and surface is

exceptionally low.[1][2]

A low shedding angle (either SA or RA) indicates that gravitational force can easily overcome

the adhesive forces between the water droplet and the surface, leading to efficient water

removal. This behavior is primarily governed by contact angle hysteresis (CAH), which is the

difference between the advancing and receding contact angles of a moving droplet. Low CAH

is a hallmark of surfaces with high droplet mobility.

The Critical Role of Fluorination and Surface
Structure
Fluorine's high electronegativity and the low polarizability of the carbon-fluorine (C-F) bond are

responsible for the extremely low surface energy of fluorinated materials. This inherent

chemical property is the foundation of their hydrophobicity. However, to achieve very low water

shedding angles, surface topography is equally important.

The most effective water-shedding surfaces often operate in the Cassie-Baxter state, where a

water droplet rests on a composite interface of solid peaks and trapped air pockets. This micro-

or nano-structured roughness minimizes the contact area between the liquid and the solid,

drastically reducing adhesion and promoting easy roll-off.[2] Surfaces that are chemically

hydrophobic but topographically smooth may still exhibit significant droplet pinning and high

sliding angles.

Comparative Analysis of Fluorinated Surfaces
The selection of a fluorinated surface depends on the application's requirements for

transparency, durability, cost, and water shedding performance. Below is a comparative look at

common categories of these materials.
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Fluoropolymers: PTFE and CYTOP
Fluoropolymers are a cornerstone of hydrophobic applications due to their chemical inertness

and stability.

Polytetrafluoroethylene (PTFE): Commonly known by the trade name Teflon™, PTFE is one

of the most well-known fluoropolymers. A smooth, ideal PTFE surface has a static water

contact angle of approximately 108°.[3] However, its sliding angle can be relatively high due

to droplet pinning on even minor surface imperfections. To achieve superhydrophobicity and

low sliding angles (<10°), the PTFE surface must be physically modified to create a

hierarchical roughness, for example, through plasma etching.[4] Such treatments can

increase the static contact angle to over 172° with a corresponding sliding angle of less than

1°.[4]

CYTOP™: This amorphous fluoropolymer offers excellent transparency and can be applied

as a thin coating. It typically exhibits a static water contact angle of 110°-117°.[5] Like PTFE,

its sliding angle is highly dependent on the coating's uniformity and the substrate's

underlying roughness.

Fluorosilanized Surfaces (FAS)
Self-assembled monolayers (SAMs) of fluoroalkylsilanes (FAS) are a common method for

rendering surfaces like glass, silicon, and metal oxides superhydrophobic. Molecules such as

1H,1H,2H,2H-perfluorooctyl-triethoxysilane (FAS-17) form a dense, covalently bonded layer of

fluorinated chains.

These surfaces can achieve exceptionally high static contact angles and very low sliding

angles. For example, a FAS coating on a suitably roughened substrate can produce a static

water contact angle of 155° with a sliding angle as low as 1.6°.[6][7] The effectiveness of FAS

coatings is highly dependent on the cleanliness of the substrate and the reaction conditions

during deposition.

Quantitative Data Summary
Directly comparing water shedding angles across different studies is challenging due to

variations in experimental conditions, most notably the droplet volume.[1][8] A larger droplet

has more mass, and therefore the gravitational component pulling it down the incline is greater,
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often resulting in a lower sliding angle.[8] The following table summarizes representative data

from various sources, with experimental conditions noted where available.

Surface
Type

Substrate

Static
Contact
Angle
(SCA)

Water
Shedding
Angle

Droplet
Volume

Source(s)

Smooth

PTFE
Polymer Film ~108° - 113°

> 30°

(typically

high)

Not specified [3][4]

Plasma-

Etched PTFE
Polymer Film 172.5° ± 1.2° < 1° Not specified [4]

CYTOP™ Silicon ~110° - 117°

34° (on

spray-coated

layer)

5 µL [5]

FAS-Coated

Glass
Glass ~110° - 115° ~5.3° Not specified [6][7]

FAS-Coated

Marble

Marble

(roughened)
155.1° 1.6° Not specified [6][7]

FAS-

Functionalize

d Silica

Nanoparticles

Aluminum 152° ± 1°
< 2° (low

hysteresis)
Not specified [7]

Disclaimer: The data presented are for comparative purposes and are drawn from different

research studies. A direct, one-to-one comparison is only valid when all experimental

parameters (droplet volume, tilting speed, ambient conditions) are identical.

Standardized Protocol for Measuring Water
Shedding Angle
To ensure the generation of reliable and reproducible data, a standardized methodology is

paramount. While no single ASTM standard is dedicated exclusively to the sliding angle, the
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principles outlined in standards for contact angle measurement (e.g., ASTM D5946, ASTM

C813) provide a foundation for good practice.[3][9][10][11]

Step-by-Step Measurement Protocol
Sample Preparation:

Ensure the sample surface is clean and free of contaminants. Handle samples only by

their edges, preferably with clean forceps.

Place the sample on the tilting stage of a contact angle goniometer, ensuring it is perfectly

level (0° inclination).

Droplet Deposition:

Use a high-precision automated dispenser or a calibrated microsyringe to deposit a water

droplet of a standardized volume. A volume of 10-20 µL is common for sliding angle

measurements.[12][13] Always report the volume used.

Gently place the droplet onto the surface from a minimal height to avoid imparting kinetic

energy that could affect the initial adhesion.

Allow the droplet to equilibrate on the surface for a consistent period (e.g., 10-30

seconds).[12]

Tilting and Measurement:

Begin tilting the stage at a slow, constant, and controlled rate. A typical rate is

approximately 0.5° to 1.0° per second.[12] A consistent rate is critical for reproducibility.

Using the goniometer's camera, observe the three-phase contact line (the interface of

solid, liquid, and air).

The sliding angle is the precise angle of inclination at which the droplet's contact line

begins to move continuously across the surface.

Record this angle.
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Data Validation:

Repeat the measurement at least 3-5 times on different areas of the surface to account for

any microscopic heterogeneity.

Report the average sliding angle and the standard deviation.

Experimental Workflow Diagram
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1. Preparation

2. Measurement

3. Validation

Clean Sample Surface

Mount on Level Stage (0°)

Deposit Standard Volume
Water Droplet (e.g., 20 µL)

Allow Droplet to
Equilibrate (10s)

Tilt Stage at Constant
Rate (e.g., 0.5°/sec)

Observe Contact Line
for Movement

Record Angle at
Initiation of Sliding

Repeat Measurement
(n=5) on New Areas

Calculate Average
and Standard Deviation

Report SA ± SD
with Droplet Volume

Click to download full resolution via product page

Caption: Workflow for standardized water sliding angle measurement.
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Conclusion
The water shedding angle is a more telling metric of dynamic water repellency than the static

contact angle alone. For fluorinated surfaces, achieving a low shedding angle is a synergistic

effect of low surface energy from C-F chemistry and a surface topography that promotes a

Cassie-Baxter wetting state.

While fluoropolymers like PTFE and CYTOP provide a robust and hydrophobic base, achieving

elite water shedding performance often requires surface texturing. Fluorosilane (FAS) coatings,

on the other hand, can impart superhydrophobicity with exceptionally low sliding angles directly

through a self-assembly process on appropriately prepared substrates.

When evaluating or reporting water shedding performance, it is imperative to adhere to a strict

experimental protocol, with particular emphasis on standardizing and reporting the droplet

volume and tilting rate. This rigor ensures that comparisons between different surfaces are both

meaningful and scientifically valid, enabling informed material selection for advanced

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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